Cas no 1154060-90-8 (2-Pyridin-2-yl-benzofuran-5-carboxylic acid)
1154060-90-8 structure
Product Name:2-Pyridin-2-yl-benzofuran-5-carboxylic acid
CAS No:1154060-90-8
MF:C14H9NO3
MW:239.226163625717
MDL:MFCD26397993
CID:2139939
Update Time:2023-08-03
2-Pyridin-2-yl-benzofuran-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(pyridin-2-yl)benzofuran-5-carboxylic acid
- 2-Pyridin-2-yl-benzofuran-5-carboxylic acid
-
- MDL: MFCD26397993
- Inchi: 1S/C14H9NO3/c16-14(17)9-4-5-12-10(7-9)8-13(18-12)11-3-1-2-6-15-11/h1-8H,(H,16,17)
- InChI Key: YBIOCJRCUGDRJU-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CN=2)=CC2C=C(C(=O)O)C=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 320
- Topological Polar Surface Area: 63.3
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: N/A℃
- Boiling Point: 465.8±30.0 °C at 760 mmHg
- Flash Point: 235.5±24.6 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
2-Pyridin-2-yl-benzofuran-5-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-Pyridin-2-yl-benzofuran-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB470341-1 g |
2-Pyridin-2-yl-benzofuran-5-carboxylic acid |
1154060-90-8 | 1g |
€651.60 | 2023-07-18 | ||
| abcr | AB470341-1g |
2-Pyridin-2-yl-benzofuran-5-carboxylic acid; . |
1154060-90-8 | 1g |
€651.60 | 2025-02-14 | ||
| abcr | AB470341-5g |
2-Pyridin-2-yl-benzofuran-5-carboxylic acid; . |
1154060-90-8 | 5g |
€1846.50 | 2025-02-14 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1815770-1g |
2-Pyridin-2-Yl-benzofuran-5-carboxylic acid |
1154060-90-8 | 95% | 1g |
¥15917.00 | 2024-08-09 |
2-Pyridin-2-yl-benzofuran-5-carboxylic acid Related Literature
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
1154060-90-8 (2-Pyridin-2-yl-benzofuran-5-carboxylic acid) Related Products
- 196518-32-8(Benzoic acid, 4-[5-(4,5,7-trimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)
- 196517-43-8(Benzoic acid, 4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)
- 884507-36-2(6-(furan-2-yl)pyridine-3-carboxylic acid)
- 20146-25-2(2-(furan-2-yl)quinoline-4-carboxylic acid)
- 196518-45-3(2-Naphthalenecarboxylic acid,6-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)
- 196518-46-4(1-Naphthalenecarboxylic acid,4-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)
- 1154060-91-9(2-Pyridin-2-yl-benzofuran-5-carboxylic acid methyl ester)
- 196518-49-7(Benzoic acid, 3-[5-(4,7-dimethyl-2-benzofuranyl)-1H-pyrrol-2-yl]-)
- 20146-24-1(2-(2-Furyl)-6-methylquinoline-4-carboxylic Acid)
- 1086379-95-4(2-(furan-2-yl)pyridine-4-carboxylic acid)
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